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Compound of Interest

Compound Name:
4-methyl-N-

phenylbenzenesulfonamide

CAS No.: 68-34-8

Cat. No.: B1663110

Get Quote

Executive Summary & Chemical Identity
4-methyl-N-phenylbenzenesulfonamide (also known as N-phenyl-p-toluenesulfonamide) is a

sulfonamide derivative frequently employed as a crystalline reference standard and an

intermediate in the synthesis of antifungals, dyes, and electro-optical materials.[1]

Its melting point is a critical quality attribute (CQA), serving as the primary indicator of purity

during synthesis. Deviations from the thermodynamic melting point of 102 °C indicate the

presence of specific impurities such as unreacted aniline or hydrolyzed p-toluenesulfonic acid.
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Property Value

IUPAC Name 4-methyl-N-phenylbenzenesulfonamide

Common Synonyms
N-phenyl-p-toluenesulfonamide; p-

Toluenesulfonanilide; Tosylaniline

CAS Registry Number 68-34-8

Molecular Formula C₁₃H₁₃NO₂S

Molecular Weight 247.31 g/mol

SMILES CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2

Appearance
White to off-white crystalline solid (needles or

plates)

Physicochemical Core: The Melting Point
The melting point of 4-methyl-N-phenylbenzenesulfonamide is distinct and sharp when pure.

[1]

Primary Reference Value:102 °C (Range: 101.0 – 103.0 °C) [1, 2].[1]

Thermodynamic Behavior: The compound exhibits a first-order endothermic phase transition.

[1]

Common Misidentification: Databases occasionally conflate this compound with TPPD (4-

methyl-N-[4-aminophenyl]benzenesulfonamide), which melts significantly higher (>135 °C).

[1] Ensure your target lacks the para-amino substitution on the N-phenyl ring.[1]

Impurity Impact Analysis
The depression of the melting point follows the freezing point depression law. Common

impurities from synthesis include:

Aniline (Starting Material): Liquid at room temperature; causes "oiling out" and significant MP

depression.[1]
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p-Toluenesulfonyl Chloride (Starting Material): Melts at ~67 °C; causes broadening of the

melting range.[1]

p-Toluenesulfonic Acid (Hydrolysis Product): Highly hygroscopic; causes the solid to become

tacky and lowers MP.[1]

Synthesis & Purification Protocol
To achieve the reference melting point of 102 °C, a controlled nucleophilic substitution reaction

followed by selective recrystallization is required.

Reaction Logic (The "Why")
The synthesis relies on the nucleophilic attack of the aniline nitrogen on the sulfonyl sulfur of p-

toluenesulfonyl chloride (TsCl). A base (typically pyridine or sodium carbonate) is essential to

neutralize the HCl byproduct, driving the equilibrium forward and preventing the protonation of

the aniline nucleophile.

Synthesis Workflow Diagram
The following diagram outlines the critical path from raw materials to the isolated crude solid.

Reactants:
Aniline + p-TsCl

Nucleophilic Substitution
(Solvent: DCM or Pyridine)

Base: Pyridine/Na2CO3

 0-5°C, 2h Acid Quench (HCl)
Removes excess amine/pyridine

 Pour into Ice/HCl Crude Precipitate
(MP: 95-99 °C)

 Filter & Wash Final Product
(MP: 102 °C)

 Recrystallization

Click to download full resolution via product page

Figure 1: Synthetic pathway for N-phenyl-p-toluenesulfonamide.

Validated Purification Protocol (Recrystallization)
Achieving the 102 °C melting point often requires recrystallization to remove the "homologue"

impurities.

Solvent System: Ethanol (95%) or Ethanol/Water (9:1).[1]

Step-by-Step Procedure:
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Dissolution: Place the crude solid in a flask. Add minimum boiling Ethanol (approx. 5-7 mL

per gram of solid).[1]

Reflux: Heat to reflux until the solid completely dissolves. If insoluble particles remain

(inorganic salts), filter while hot.

Nucleation: Remove from heat. Allow the solution to cool slowly to room temperature. Do not

shock cool in ice immediately, as this traps impurities.

Crystallization: Once crystals form at room temperature, cool the flask to 0-4 °C to maximize

yield.

Isolation: Filter the white needles/plates. Wash with cold (0 °C) ethanol.[1]

Drying: Dry in a vacuum oven at 40-50 °C for 4 hours. Note: Solvent inclusion can artificially

lower the MP.

Analytical Validation
Trust but verify. A melting point apparatus is the first line of defense, but spectroscopic

confirmation is required for rigorous E-E-A-T standards.

Differential Scanning Calorimetry (DSC)
For high-precision applications, DSC is superior to capillary melting point methods.[1]

Expected Thermogram: A sharp endothermic peak with an onset temperature of 102 °C.

Interpretation: A broad peak or a "pre-melt" shoulder indicates polymorphic impurities or

solvent entrapment.

Spectroscopic Fingerprint
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Technique Key Diagnostic Signals Interpretation

FT-IR 3200-3300 cm⁻¹ (Sharp) N-H Stretch (Sulfonamide)

1330-1350 cm⁻¹ (Strong) Asymmetric SO₂ Stretch

1150-1170 cm⁻¹ (Strong) Symmetric SO₂ Stretch

1H NMR δ 2.3-2.4 ppm (Singlet, 3H) Methyl group on Tolyl ring

(DMSO-d6) δ 10.0-10.3 ppm (Broad, 1H) Sulfonamide N-H proton

δ 7.0-7.8 ppm (Multiplet, 9H)
Aromatic protons (Tolyl +

Phenyl)

Analytical Logic Flow
Use this decision tree to validate your sample.

Isolated Solid

Measure Melting Point

Range 101-103 °C?

PASS: High Purity
Proceed to NMR/IR

Yes

FAIL: Impure

No (<100°C or >2°C range)

Recrystallize
(Ethanol)
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Click to download full resolution via product page

Figure 2: Quality control decision tree for sample validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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